2-(2-methyl-1H-benzimidazol-1-yl)-1-[(3-methylphenoxy)methyl]ethyl acetate

• Molecular Formula: C20H22N2O3
• Molecular Weight: 338.4 g/mol
• IUPAC Name: [1-(2-methylbenzimidazol-1-yl)-3-(3-methylphenoxy)propan-2-yl] acetate
• InChI: InChI=1S/C20H22N2O3/c1-14-7-6-8-17(11-14)24-13-18(25-16(3)23)12-22-15(2)21-19-9-4-5-10-20(19)22/h4-11,18H,12-13H2,1-3H3
• InChI Key: CRVUTLWCUHWTGB-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC=C1)OCC(CN2C(=NC3=CC=CC=C32)C)OC(=O)C

Description

2-(2-methyl-1H-benzimidazol-1-yl)-1-[(3-methylphenoxy)methyl]ethyl acetate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is synthesized using a specific method that involves several steps, and its mechanism of action and biochemical and physiological effects have been studied extensively.

Mechanism of Action

The mechanism of action of 2-(2-methyl-1H-benzimidazol-1-yl)-1-[(3-methylphenoxy)methyl]ethyl acetate is not fully understood. However, it is believed to work by inhibiting certain enzymes and signaling pathways in the body. This leads to a decrease in inflammation and the growth of cancer cells.
Biochemical and Physiological Effects:
Studies have shown that 2-(2-methyl-1H-benzimidazol-1-yl)-1-[(3-methylphenoxy)methyl]ethyl acetate has several biochemical and physiological effects. It has been shown to decrease the production of inflammatory cytokines and prostaglandins, which are involved in the inflammatory response. It has also been shown to induce apoptosis, or programmed cell death, in cancer cells. In addition, this compound has been shown to have low toxicity in vitro.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(2-methyl-1H-benzimidazol-1-yl)-1-[(3-methylphenoxy)methyl]ethyl acetate in lab experiments is its low toxicity. This makes it a safer alternative to other compounds that may be more toxic. However, one limitation is that its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for the study of 2-(2-methyl-1H-benzimidazol-1-yl)-1-[(3-methylphenoxy)methyl]ethyl acetate. One direction is to continue investigating its potential use as an anti-inflammatory and anti-cancer agent. Another direction is to explore its potential use in the development of new materials, such as polymers and coatings. Additionally, further research is needed to fully understand its mechanism of action and to identify any potential side effects.

Synthesis Methods

The synthesis of 2-(2-methyl-1H-benzimidazol-1-yl)-1-[(3-methylphenoxy)methyl]ethyl acetate involves several steps. The starting material is 2-aminomethyl-1-methylbenzimidazole, which is reacted with 3-methylphenol in the presence of a base to form 2-(2-methyl-1H-benzimidazol-1-yl)-1-[(3-methylphenoxy)methyl]ethanol. This intermediate is then acetylated using acetic anhydride to yield the final product, 2-(2-methyl-1H-benzimidazol-1-yl)-1-[(3-methylphenoxy)methyl]ethyl acetate.

Scientific Research Applications

2-(2-methyl-1H-benzimidazol-1-yl)-1-[(3-methylphenoxy)methyl]ethyl acetate has been studied extensively for its potential applications in various fields. In the field of medicine, this compound has been shown to have anti-inflammatory and anti-cancer properties. It has also been studied for its potential use as an anti-microbial agent. In addition, this compound has been investigated for its potential use in the development of new materials, such as polymers and coatings.